(R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride
CAS No.: 210917-86-5
Cat. No.: VC0556281
Molecular Formula: C13H20ClNO2
Molecular Weight: 221,30*36,46 g/mole
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 210917-86-5 |
|---|---|
| Molecular Formula | C13H20ClNO2 |
| Molecular Weight | 221,30*36,46 g/mole |
| IUPAC Name | methyl (2R)-2-(benzylamino)-3-methylbutanoate;hydrochloride |
| Standard InChI | InChI=1S/C13H19NO2.ClH/c1-10(2)12(13(15)16-3)14-9-11-7-5-4-6-8-11;/h4-8,10,12,14H,9H2,1-3H3;1H/t12-;/m1./s1 |
| Standard InChI Key | WCFZNEINMPTYRU-UTONKHPSSA-N |
| SMILES | CC(C)C(C(=O)OC)NCC1=CC=CC=C1.Cl |
| Canonical SMILES | CC(C)C(C(=O)OC)NCC1=CC=CC=C1.Cl |
Introduction
(R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride, also known as N-Benzyl-D-valine methyl ester hydrochloride, is a chemical compound with the molecular formula C13H20ClNO2. It has a molecular weight of approximately 257.75 g/mol and is identified by the CAS number 210917-86-5 . This compound is a derivative of valine, an essential amino acid, and incorporates a benzyl group, which is a phenylmethyl group.
Synthesis and Manufacturing
The synthesis of (R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride typically involves the reaction of D-valine with benzylamine, followed by esterification to form the methyl ester, and finally conversion to the hydrochloride salt. This process requires careful control of conditions to maintain the R configuration at the chiral center.
Manufacturers like Chemlyte Solutions Co., Ltd. offer this compound in industrial quantities, often packaged in 25 kg cardboard drums with a purity of 99% .
Handling and Safety
Handling (R)-Methyl 2-(benzylamino)-3-methylbutanoate hydrochloride requires precautions to avoid skin and eye contact. It should be stored in a well-ventilated area, away from incompatible materials, and in a dry, cool place . Although specific hazard classifications are not detailed, general chemical safety practices should be followed.
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